Cas no 54771-30-1 (Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester)

Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester structure
54771-30-1 structure
Product Name:Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester
CAS No:54771-30-1
MF:C54H87O3P
MW:815.240557909012
CID:380045
PubChem ID:3034833
Update Time:2025-04-19

Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester
    • 2,3-dinonylphenyl bis(2-nonylphenyl) phosphite
    • Dinonylphenyl bis(nonylphenyl) phosphite
    • EINECS 259-335-8
    • SCHEMBL2350501
    • DTXSID101014958
    • FT-0700095
    • 54771-30-1
    • NS00058786
    • Phosphorous acid,dinonylphenyl bis(nonylphenyl)ester
    • Inchi: 1S/C54H87O3P/c1-5-9-13-17-21-25-29-38-48-43-37-47-54(51(48)44-32-28-24-20-16-12-8-4)57-58(55-52-45-35-33-41-49(52)39-30-26-22-18-14-10-6-2)56-53-46-36-34-42-50(53)40-31-27-23-19-15-11-7-3/h33-37,41-43,45-47H,5-32,38-40,44H2,1-4H3
    • InChI Key: OZFFDSIESCRZEA-UHFFFAOYSA-N
    • SMILES: P(OC1C=CC=CC=1CCCCCCCCC)(OC1C=CC=CC=1CCCCCCCCC)OC1=CC=CC(=C1CCCCCCCCC)CCCCCCCCC

Computed Properties

  • Exact Mass: 814.63971
  • Monoisotopic Mass: 814.639283
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 38
  • Complexity: 842
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7
  • XLogP3: 23.9

Experimental Properties

  • Boiling Point: 774.9°C at 760 mmHg
  • Flash Point: 535.3°C
  • PSA: 27.69

Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester Security Information

  • Hazardous Material transportation number:3082
  • HazardClass:9
  • PackingGroup:III

Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester Related Literature

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